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Compound of Interest

Compound Name: Anisoin

Cat. No.: B085897 Get Quote

Essential Safety and Handling Guide for Anisoin
This guide provides crucial safety, handling, and disposal information for Anisoin (CAS No.

119-52-8), tailored for laboratory and research professionals. Adherence to these protocols is

essential for ensuring a safe laboratory environment.

Hazard Identification and Safety Overview
According to the 2012 OSHA Hazard Communication Standard, Anisoin is not classified as a

hazardous chemical.[1][2] However, it is imperative to follow standard laboratory safety

practices to minimize any potential risks. Key safety measures include wearing appropriate

personal protective equipment (PPE), ensuring proper ventilation, and having established

procedures for handling spills and disposal.

Physicochemical and Safety Data
The following table summarizes the key quantitative data for Anisoin.
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Property Value

Physical State Powder Solid[1][2]

Appearance Light yellow[1][2]

Odor Odorless[1][2]

Melting Point/Range 109 - 114 °C (228.2 - 237.2 °F)[2]

Molecular Formula C₁₆H₁₆O₄[3]

Molecular Weight 272.3 g/mol [4]

Storage Temperature Store below +30°C[4][5]

Incompatible Materials
Acids, Strong oxidizing agents, Acid anhydrides,

Acid chlorides[2][3]

Operational and Disposal Plans
This section provides procedural, step-by-step guidance for the safe handling, storage, and

disposal of Anisoin.

Personal Protective Equipment (PPE)
While Anisoin is not considered hazardous, the use of appropriate PPE is a fundamental

laboratory practice to prevent exposure.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that comply with OSHA's regulations in 29 CFR 1910.133 or European Standard

EN166.[2]

Skin Protection:

Gloves: Handle with gloves. The specific glove material should be chosen based on the

task and potential for contact. Nitrile gloves are suitable for general handling.

Clothing: Wear appropriate protective clothing or a lab coat to prevent skin exposure.[1][2]
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Respiratory Protection: Under normal conditions of use where dust formation is avoided, no

respiratory protection is required.[1][2] If user operations generate dust, appropriate exhaust

ventilation should be used.[6]

Handling and Storage Protocol
Safe Handling:

Ventilation: Handle Anisoin in a well-ventilated area. Use local exhaust ventilation at places

where dust is formed.[6]

Avoid Dust: Take measures to avoid the formation of dust during handling.[1][7]

Hygiene: Practice good industrial hygiene and safety.[1] Do not ingest the substance.[7]

Wash hands thoroughly after handling.

Ignition Sources: Keep the substance away from heat and sources of ignition.[7]

Storage:

Container: Keep the container tightly closed in a dry and well-ventilated place.[6]

Temperature: Store in a cool place, specifically below +30°C.[4][5]

Incompatibilities: Store away from incompatible materials such as acids, strong oxidizing

agents, acid anhydrides, and acid chlorides.[2][3]

Accidental Release and Disposal Plan
Spill Response:

Ventilation: Ensure adequate ventilation in the spill area.[7]

Containment: Prevent further leakage or spillage if it is safe to do so.

Cleanup:

Avoid creating dust.[1]
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Sweep up the spilled solid material.[1][6]

Use a shovel to place the material into a suitable, closed container for disposal.[1][6]

Do not let the chemical enter drains or the environment.[1][2]

Disposal Protocol:

Containerization: Collect waste material in suitable, closed containers.[6] For solid residues,

container "C" is recommended for relatively unreactive organic reagents.[4]

Regulations: Dispose of waste in accordance with all applicable regional, national, and local

laws and regulations. Do not reuse empty containers.

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of Anisoin, from

preparation to disposal.
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Caption: Workflow for Safe Handling of Anisoin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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